![molecular formula C16H19Cl2N3O B6273423 2-[8-(benzyloxy)imidazo[1,2-a]pyridin-2-yl]ethan-1-amine dihydrochloride CAS No. 2060006-67-7](/img/no-structure.png)
2-[8-(benzyloxy)imidazo[1,2-a]pyridin-2-yl]ethan-1-amine dihydrochloride
Description
“2-[8-(benzyloxy)imidazo[1,2-a]pyridin-2-yl]ethan-1-amine dihydrochloride” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A specific method for the synthesis of a series of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is solvent- and catalyst-free, reasonably fast, very clean, high yielding, simple workup, and environmentally benign .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines typically involve a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives . Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents .Mechanism of Action
Future Directions
The future directions for research on imidazo[1,2-a]pyridines could involve the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects . Additionally, further exploration of their diverse bioactivity could lead to the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[8-(benzyloxy)imidazo[1,2-a]pyridin-2-yl]ethan-1-amine dihydrochloride' involves the synthesis of the intermediate compound '8-(benzyloxy)imidazo[1,2-a]pyridine' followed by its reaction with '2-bromoethan-1-amine' to obtain the final product. The intermediate compound is synthesized using a multi-step reaction involving the condensation of '2-aminopyridine' with 'benzyl chloroformate' followed by cyclization with 'glyoxal' and 'sodium acetate'. The final product is obtained by reacting the intermediate compound with '2-bromoethan-1-amine' in the presence of 'potassium carbonate' and 'acetonitrile' followed by purification and salt formation with hydrochloric acid.", "Starting Materials": [ "2-aminopyridine", "benzyl chloroformate", "glyoxal", "sodium acetate", "2-bromoethan-1-amine", "potassium carbonate", "acetonitrile", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with benzyl chloroformate in the presence of triethylamine to obtain N-benzyl-2-aminopyridine.", "Step 2: Cyclization of N-benzyl-2-aminopyridine with glyoxal and sodium acetate in ethanol to obtain 8-(benzyloxy)imidazo[1,2-a]pyridine.", "Step 3: Reaction of 8-(benzyloxy)imidazo[1,2-a]pyridine with 2-bromoethan-1-amine in the presence of potassium carbonate and acetonitrile to obtain 2-[8-(benzyloxy)imidazo[1,2-a]pyridin-2-yl]ethan-1-amine.", "Step 4: Purification of the final product by column chromatography and formation of dihydrochloride salt with hydrochloric acid." ] } | |
CAS RN |
2060006-67-7 |
Molecular Formula |
C16H19Cl2N3O |
Molecular Weight |
340.2 |
Purity |
90 |
Origin of Product |
United States |
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